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Compound of Interest

Compound Name: Diafen NN

Cat. No.: B180508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diafen NN, chemically known as N,N'-di-2-naphthyl-p-phenylenediamine, is a potent

antioxidant primarily utilized in the rubber and polymer industries. This document provides a

comprehensive technical overview of its industrial applications, mechanism of action, synthesis,

and key performance data. It is intended to be a resource for researchers, scientists, and

professionals in drug development, offering insights into the material science and toxicological

aspects of this compound. Diafen NN functions as a high-performance stabilizer, retarding the

degradation of polymeric materials caused by heat, oxygen, and ozone. Its efficacy as a chain-

breaking antioxidant and a metal deactivator makes it a critical component in the formulation of

durable rubber products such as tires, cables, and industrial goods. This guide details

experimental protocols for its synthesis and presents performance data in a structured format.

Furthermore, it includes visualizations of its antioxidant mechanism and synthesis workflow to

facilitate a deeper understanding of its chemical utility. Important safety and toxicological

findings are also discussed to provide a complete profile of the compound.

Introduction
Diafen NN, also known by trade names such as AgeRite White and Antioxidant DNP, is a

symmetrically substituted p-phenylenediamine derivative. Its chemical structure, featuring two

naphthyl groups attached to a p-phenylenediamine core, confers significant antioxidant activity.

The primary role of Diafen NN in industrial applications is to protect vulcanized rubber and
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other polymeric materials from the deleterious effects of oxidative and thermal degradation.

This protection is crucial for extending the service life and maintaining the mechanical

properties of materials exposed to harsh environmental and operational conditions. While its

main applications are in material science, its toxicological profile, including findings of

carcinogenicity in animal studies, is of significant interest to drug development professionals for

comparative toxicology and safety assessment purposes.

Physicochemical Properties
A summary of the key physicochemical properties of Diafen NN (CAS Number: 93-46-9) is

presented in Table 1. This data is essential for understanding its behavior in various

formulations and for developing appropriate processing and handling procedures.

Property Value

IUPAC Name N,N'-di(naphthalen-2-yl)benzene-1,4-diamine

Molecular Formula C₂₆H₂₀N₂

Molecular Weight 360.45 g/mol

Appearance Light grey or light yellow powder[1]

Melting Point 225-229 °C

Boiling Point 608.1 °C at 760 mmHg

Water Solubility <0.1 g/100 mL at 19 °C

Purity ≥97.0%[1]

Industrial Applications
The principal industrial application of Diafen NN is as an antioxidant in the rubber industry.[1] It

is incorporated into various elastomers to enhance their resistance to degradation.

Key Applications Include:

Tire Manufacturing: Used in tire carcasses and sidewalls to protect against heat and flexing

fatigue.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b180508?utm_src=pdf-body
https://www.chemotechnique.se/get_pdf.php?l=en&p=99
https://www.chemotechnique.se/get_pdf.php?l=en&p=99
https://www.benchchem.com/product/b180508?utm_src=pdf-body
https://www.chemotechnique.se/get_pdf.php?l=en&p=99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Industrial Rubber Products: Incorporated into belts, hoses, seals, and other articles that

require long-term durability.

Latex Products: Used in the production of medical and industrial latex goods to prevent

aging.[1]

Polymer Stabilization: Also employed as a stabilizer for other polymers, such as polyolefins.

Mechanism of Action
Diafen NN functions as a multifunctional antioxidant, primarily through two mechanisms: as a

chain-breaking antioxidant and as a metal deactivator.

Chain-Breaking Antioxidant Mechanism
As a secondary amine, Diafen NN can donate a hydrogen atom to reactive peroxy radicals

(ROO•), which are key intermediates in the auto-oxidation cycle of polymers. This donation

terminates the radical chain reaction, preventing further degradation of the polymer backbone.

The resulting Diafen NN radical is relatively stable and does not readily initiate new oxidation

chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Industrial Applications
of Diafen NN]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180508#potential-industrial-applications-of-diafen-nn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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